Cas no 121646-02-4 (2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]-)

• Product Name: 2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]-
• CAS No: 121646-02-4
• MF: C₁₇H₁₆O₂S
• MW: 284.372743606567
• CID: 1212809
• PubChem ID: 625099
• Update Time: 2025-04-20

2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-methoxyphenyl)-3-[4-(methylthio)phenyl]-
• 1-(4-methoxyphenyl)-3-(4-methylsulfanylphenyl)prop-2-en-1-one
• AKOS034380522
• 121646-02-4
• DTXSID90347719

• Inchi： 1S/C17H16O2S/c1-19-15-8-6-14(7-9-15)17(18)12-5-13-3-10-16(20-2)11-4-13/h3-12H,1-2H3
• InChI Key： ZGIOCWWESCNBFZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C=CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 284.08718
• Monoisotopic Mass: 284.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones